1-(2-amino-2-oxoethyl)-N-(4-bromophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-(4-bromophenyl)-7-methyl-4-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C18H15BrN4O3/c1-10-2-7-13-16(25)14(8-23(9-15(20)24)17(13)21-10)18(26)22-12-5-3-11(19)4-6-12/h2-8H,9H2,1H3,(H2,20,24)(H,22,26)
• InChI Key: QFPZYHTXBCUHJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)N)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C18H15BrN4O3
• Molecular Weight: 415.2 g/mol

Description

1-(2-amino-2-oxoethyl)-N-(4-bromophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H15BrN4O3 and its molecular weight is 415.247. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

The chemical compound under discussion is related to a broad class of naphthyridine derivatives, which have been extensively studied for their antibacterial properties. For instance, pyridonecarboxylic acids and their analogues have been synthesized and evaluated for their effectiveness against various bacterial strains. These compounds, including those with an amino- and/or hydroxy-substituted cyclic amino group, have shown significant in vitro and in vivo antibacterial activities, suggesting their potential as antibacterial agents. The structure-activity relationships of these compounds highlight the importance of specific substitutions for enhancing antibacterial efficacy (Egawa et al., 1984).

Cytotoxic Activity Against Cancer Cells

Carboxamide derivatives of benzo[b][1,6]naphthyridines and related structures have been synthesized and tested for their cytotoxic activities against various cancer cell lines, including murine leukemia and Lewis lung carcinoma. These compounds have demonstrated potent cytotoxicity, with some showing IC50 values below 10 nM. This indicates their potential as chemotherapeutic agents, capable of inducing cell death in cancer cells at low concentrations (Deady et al., 2005).

Development of Antimicrobial Agents

A novel group of chiral linear 7-methyl-4-oxo-1,8-naphthyridine-3-carboxamides with incorporated peptide linkage has been explored for antimicrobial properties. The synthesis of these compounds involves condensation reactions leading to structures with varying derivatives of sugar pentose, acetophenones, and thiosemicarbazide. Their antimicrobial activity has been evaluated, showing potential for development as antimicrobial agents (Khalifa et al., 2016).

Gastric Antisecretory Properties

Research into 2-oxo-1,8-naphthyridine-3-carboxylic acid derivatives has revealed compounds with potent gastric antisecretory properties. These derivatives have been tested in animal models for their ability to reduce gastric acid secretion, with some compounds showing greater potency than established treatments like cimetidine. This suggests their potential use in treating conditions associated with excessive stomach acid production (Santilli et al., 1987).